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Compound of Interest

Compound Name: 1-Chloro-3-methoxypropane

Cat. No.: B029878

Essential Safety and Handling Guide for 1-Chloro-3-
methoxypropane

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 1-Chloro-3-methoxypropane (CAS No. 36215-07-3) in a
laboratory setting. It is intended for researchers, scientists, and professionals in drug
development to ensure safe and compliant laboratory practices.

Quantitative Safety Data

A summary of the key quantitative safety and physical properties of 1-Chloro-3-
methoxypropane is presented below for quick reference and risk assessment.
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Property Value Citation(s)
Molecular Formula CaHoCIO [1112]
Molecular Weight 108.57 g/mol

Appearance Colorless transparent liquid [2]
Density 0.966 - 1.0 g/cm3 at 20°C [1112]
Boiling Point 99-114°C [2]
Melting Point <-70°C

Flash Point 18-28°C [2]
Vapor Pressure 44.0 mmHg at 25°C [1]
Autoignition Temperature 205 °C

Purity =98.0% (GC)

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure to 1-
Chloro-3-methoxypropane.[3] Personnel should be thoroughly trained in the proper use,
removal, and disposal of all PPE.

e Hand Protection: Wear chemically resistant gloves. Butyl rubber or neoprene gloves are
recommended for handling chlorinated compounds.[3][4] Always inspect gloves for tears or
punctures before use and replace them immediately if contaminated.[3]

o Eye and Face Protection: Chemical splash goggles are required at all times.[3] When there
is a significant risk of splashing, a face shield must be worn in addition to goggles.[5]

o Skin and Body Protection: A flame-resistant lab coat is mandatory.[6] For procedures with a
higher risk of splashes or spills, a chemically resistant apron should be worn over the lab
coat.[3] Long pants and closed-toe shoes are required in the laboratory at all times.[3][7]

» Respiratory Protection: All handling of 1-Chloro-3-methoxypropane must be conducted in a
certified chemical fume hood to prevent the inhalation of vapors.[7][8]
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Operational Plan: Handling and Use

Adherence to a strict operational plan is crucial for minimizing the risk of exposure and
ensuring a safe laboratory environment.

Preparation and Precautionary Measures

» Review Safety Data Sheet (SDS): Before beginning any work, thoroughly review the SDS for
1-Chloro-3-methoxypropane.[7]

e Work Area: All manipulations of 1-Chloro-3-methoxypropane must be performed within a
properly functioning chemical fume hood.[6][8]

e Eliminate Ignition Sources: This compound is highly flammable.[9] Ensure that the work area
is free of open flames, sparks, and hot surfaces.[8][10] Use spark-free equipment.[10]

o Spill Kit: Ensure a spill kit appropriate for flammable and halogenated organic liquids is
readily accessible.

Handling the Chemical

» Weighing and Transferring: Conduct all weighing and transferring operations within the
chemical fume hood.[8] Use a disposable weighing boat to prevent contamination. When
transferring, slowly add the chemical to avoid splashing.

e Heating: Do not heat 1-Chloro-3-methoxypropane with an open flame.[8] Use a heating
mantle, oil bath, or other controlled heating source.

o Grounding: When transferring from a metal container, ensure that the container is properly
grounded to prevent the buildup of static electricity.[6][10]

Post-Handling Procedures

o Decontamination: Wipe down the work surface in the fume hood with an appropriate solvent
(e.g., 70% ethanol) followed by soap and water.[3] Dispose of all cleaning materials as
hazardous waste.[3]
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PPE Removal: Carefully remove gloves and other disposable PPE to avoid skin
contamination.[3] Dispose of them in the designated hazardous waste container.[3]

Hand Washing: Thoroughly wash hands with soap and water after removing PPE.[3]

Disposal Plan

Proper disposal of 1-Chloro-3-methoxypropane and its contaminated waste is critical to

ensure environmental protection and regulatory compliance.

Waste Segregation: 1-Chloro-3-methoxypropane is a halogenated organic compound.[11]
It must be collected in a designated, properly labeled, and sealed hazardous waste container
for halogenated organic waste.[11][12][13] Do not mix with non-halogenated waste.[13][14]

Container Labeling: The waste container must be clearly labeled as "Hazardous Waste,"
"Halogenated Organic Waste," and list "1-Chloro-3-methoxypropane" as a component.[12]
[14]

Contaminated Materials: All materials that have come into contact with 1-Chloro-3-
methoxypropane, including gloves, weighing boats, and cleaning materials, must be
disposed of as hazardous waste in the same designated container.[7]

Storage of Waste: Store the hazardous waste container in a cool, dry, and well-ventilated
area, away from incompatible materials and ignition sources, until it is collected by
authorized personnel.[15]

Workflow for Safe Handling of 1-Chloro-3-
methoxypropane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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